1-(Neopentyloxy)-2-nitrobenzene
Overview
Description
1-(Neopentyloxy)-2-nitrobenzene, also known as NPONB, is a nitroaromatic compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments have been investigated. In
Mechanism Of Action
1-(Neopentyloxy)-2-nitrobenzene works by reacting with nitric oxide to form a highly fluorescent product. The reaction between 1-(Neopentyloxy)-2-nitrobenzene and nitric oxide is a two-step process, involving the formation of a nitrosated intermediate, followed by the release of the fluorescent product. The fluorescence intensity of the product is directly proportional to the concentration of nitric oxide, making it an excellent tool for the detection of nitric oxide.
Biochemical and Physiological Effects:
1-(Neopentyloxy)-2-nitrobenzene has no known biochemical or physiological effects. It is a non-toxic compound that is highly stable and does not interact with biological molecules. Its fluorescence properties make it an ideal tool for the detection of nitric oxide in living cells and tissues.
Advantages And Limitations For Lab Experiments
The advantages of using 1-(Neopentyloxy)-2-nitrobenzene in laboratory experiments include its high sensitivity and selectivity for nitric oxide, its fluorescent properties, and its stability. The limitations of using 1-(Neopentyloxy)-2-nitrobenzene in laboratory experiments include its high cost and the need for specialized equipment for fluorescence imaging.
Future Directions
There are several future directions for the use of 1-(Neopentyloxy)-2-nitrobenzene in scientific research. One area of research is the development of new fluorescent probes based on 1-(Neopentyloxy)-2-nitrobenzene for the detection of other signaling molecules. Another area of research is the application of 1-(Neopentyloxy)-2-nitrobenzene in the diagnosis and treatment of diseases that involve nitric oxide, such as cardiovascular disease and cancer. Finally, the development of new synthesis methods for 1-(Neopentyloxy)-2-nitrobenzene could lead to the production of more cost-effective and efficient fluorescent probes for the detection of nitric oxide.
Scientific Research Applications
1-(Neopentyloxy)-2-nitrobenzene has been widely used in scientific research as a fluorescent probe for the detection of nitric oxide. Nitric oxide is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune response. The detection of nitric oxide is essential for the understanding of its role in these processes. 1-(Neopentyloxy)-2-nitrobenzene is a highly sensitive and selective probe for the detection of nitric oxide, and its fluorescence properties make it an ideal tool for imaging nitric oxide in living cells and tissues.
properties
IUPAC Name |
1-(2,2-dimethylpropoxy)-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-11(2,3)8-15-10-7-5-4-6-9(10)12(13)14/h4-7H,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHGTVPMHHZFTLV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)COC1=CC=CC=C1[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10720984 |
Source
|
| Record name | 1-(2,2-Dimethylpropoxy)-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10720984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Neopentyloxy)-2-nitrobenzene | |
CAS RN |
210694-00-1 |
Source
|
| Record name | 1-(2,2-Dimethylpropoxy)-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10720984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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